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Compound of Interest

Compound Name: 2-(Allylamino)isonicotinic acid

CAS No.: 1019461-29-0

Cat. No.: B1372539

Get Quote

The first step in assessing a new molecule is to understand its interaction profile against a wide

array of purified, recombinant proteins. This approach provides a rapid and cost-effective

method to identify high-affinity interactions and flag potential off-targets early in the discovery

process. For our NCE, 2-(Allylamino)isonicotinic acid, a broad kinase panel screen is a

prudent initial step, as the ATP-binding pocket of kinases is a common site for off-target

interactions.

Experimental Rationale: We utilize a competitive binding assay format, such as Eurofins

DiscoverX's KINOMEscan™, which measures the ability of a test compound to displace a

ligand from the active site of over 400 kinases. The results are typically reported as a

percentage of control (%Ctrl), where a lower number indicates stronger binding.
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Target

2-

(Allylamino)isonicoti

nic acid (%Ctrl @
1µM)

Comparator X

(Known SDR

Inhibitor) (%Ctrl @
1µM)

Interpretation

Hypothesized Target

(SDR Family Member)
1.2 0.8

Potent binding to the

intended target.

Kinase A (e.g.,

MAPK14)
85.0 95.0

Negligible off-target

binding.

Kinase B (e.g., CDK9) 34.0 92.0

Moderate off-target hit

for the NCE, requiring

follow-up.

Kinase C (e.g.,

AURKB)
4.5 88.0

Significant off-target

hit for the NCE, a

potential liability.

This initial screen immediately provides critical information. While our NCE shows potent

binding to its intended target, it also reveals potential liabilities (Kinase C) that the benchmark

comparator avoids. This finding does not necessarily terminate the program but dictates the

next essential experiments.

Phase 2: Confirming Cellular Target Engagement
with CETSA
A compound's activity against a purified enzyme does not always translate to engagement with

the target in the complex milieu of a living cell. The Cellular Thermal Shift Assay (CETSA) is a

powerful biophysical method that directly measures target engagement in intact cells or tissues.

The principle is based on ligand-induced thermal stabilization of the target protein; when a

compound binds to its target, the resulting complex is more resistant to heat-induced

denaturation.

Experimental Workflow: CETSA Protocol
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Cell Culture & Treatment: Plate cells of interest (e.g., HEK293 expressing the target SDR)

and allow them to reach 80-90% confluency. Treat cells with varying concentrations of 2-
(Allylamino)isonicotinic acid or vehicle control for 1-2 hours.

Heating Step: Harvest cells, wash, and resuspend in a buffered solution. Aliquot the cell

suspension into PCR tubes and heat them across a precise temperature gradient (e.g., 40°C

to 70°C) for 3 minutes using a thermal cycler.

Cell Lysis: Lyse the cells through a freeze-thaw cycle (e.g., liquid nitrogen followed by a 25°C

water bath).

Separation of Soluble/Aggregated Fractions: Centrifuge the lysates at high speed (e.g.,

20,000 x g) to pellet the heat-denatured, aggregated proteins.

Quantification: Carefully collect the supernatant containing the soluble, non-denatured

protein. Quantify the amount of the target protein remaining in the soluble fraction using a

standard protein detection method like Western Blot or ELISA.

Data Analysis: Plot the amount of soluble target protein as a function of temperature for each

compound concentration. A shift in the melting curve to a higher temperature indicates target

stabilization and therefore, engagement.

Diagram: CETSA Experimental Workflow
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Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

A positive CETSA result for the primary SDR target would validate the biochemical findings

from Phase 1, confirming that 2-(Allylamino)isonicotinic acid can access and bind its
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intended target in a physiological context. Crucially, this method can also be applied to the off-

targets identified in the kinase screen (e.g., AURKB) to determine if the NCE engages them in

cells, providing a direct measure of cellular selectivity.

Phase 3: Unbiased Proteome-Wide Specificity
Profiling
While targeted panels and CETSA are invaluable, they are inherently biased toward predicted

or known interactions. To build a truly comprehensive specificity profile and uncover

unanticipated off-targets, an unbiased, proteome-wide approach is the gold standard. Thermal

Proteome Profiling (TPP) extends the CETSA principle by coupling it with quantitative mass

spectrometry to assess the thermal stability of thousands of proteins simultaneously.

Experimental Rationale: In a TPP experiment, cell lysates or intact cells treated with the

compound or vehicle are heated to multiple temperatures. The soluble protein fraction at each

temperature is analyzed by mass spectrometry to identify and quantify thousands of proteins.

Proteins that are stabilized by the drug will remain in the soluble fraction at higher temperatures

compared to the vehicle control.

Hypothetical Data Summary: TPP Analysis
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Protein Hit Function

2-

(Allylamino)ison

icotinic acid

(ΔTm, °C)

Comparator X

(ΔTm, °C)
Interpretation

Target SDR Metabolism +5.8 +6.2

Strong, specific

engagement of

the intended

target by both

compounds.

AURKB
Cell Cycle

Kinase
+3.1 +0.2

Confirms cellular

engagement of

the off-target

kinase by the

NCE.

Carbonic

Anhydrase II
pH Regulation +2.5 +0.1

Newly identified,

unexpected off-

target for the

NCE.

Aldo-keto

reductase 1B10
Detoxification -2.1 -0.3

Destabilization

suggests a

potential non-

native binding

mode.

This unbiased screen confirms the AURKB interaction seen in Phase 1 and validated in Phase

2, but more importantly, it uncovers a previously unknown off-target (Carbonic Anhydrase II).

This type of finding is critical for understanding potential idiosyncratic toxicity or

polypharmacology that would be missed by hypothesis-driven methods.

Synthesis & Strategic Path Forward
By integrating the data from these three phases, we can construct a robust "Specificity

Scorecard" for our NCE, 2-(Allylamino)isonicotinic acid.
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Diagram: Specificity Assessment Funnel
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Caption: A tiered approach to inhibitor specificity profiling.
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Conclusion for 2-(Allylamino)isonicotinic acid:

Our multi-phase assessment reveals that while the NCE is a potent binder of its intended SDR

target in both biochemical and cellular contexts, its specificity profile presents significant

liabilities. The confirmed engagement with AURKB, a critical cell cycle kinase, and the newly

discovered interaction with Carbonic Anhydrase II pose a high risk for potential toxicity.

Recommendation: Compared to the cleaner profile of Comparator X, 2-
(Allylamino)isonicotinic acid in its current form is a high-risk candidate. The path forward

should focus on structure-activity relationship (SAR) studies to modify the molecule, aiming to

eliminate the binding to AURKB and Carbonic Anhydrase II while retaining potency for the

primary SDR target. This iterative process of chemical optimization followed by re-assessment

using this specificity framework is central to modern medicinal chemistry and drug discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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Email: info@benchchem.com
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